Cas no 1239481-05-0 (2-(4-(Azidomethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(4-(Azidomethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1239481-05-0
• MF: C₁₃H₁₈BN₃O₂
• MW: 259.111922740936
• MDL: MFCD20922785
• CID: 1073484
• PubChem ID: 46872199
• Update Time: 2025-04-20

2-(4-(Azidomethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Azidomethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4-(Azidomethyl)benzeneboronic acid pinacol ester
• 2-[4-(azidomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AMTB503
• M-1517
• AKOS025392313
• DTXSID70676993
• AS-2542
• 4-(AzidoMethyl)benzeneboronic acid pinacol ester, 95per cent
• A906935
• 4-(AzidoMethyl)benzeneboronic acid pinacol ester, 95%
• 1,3,2-Dioxaborolane, 2-[4-(azidomethyl)phenyl]-4,4,5,5-tetramethyl-
• Z2049760126
• MFCD20922785
• AT38842
• EN300-7434948
• 1239481-05-0

• MDL： MFCD20922785
• Inchi： 1S/C13H18BN3O2/c1-12(2)13(3,4)19-14(18-12)11-7-5-10(6-8-11)9-16-17-15/h5-8H,9H2,1-4H3
• InChI Key： CARNXRHOIGMOQD-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(CN=[N+]=[N-])=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 259.14900
• Monoisotopic Mass: 259.1492070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 68.21000
• LogP: 2.24886

2-(4-(Azidomethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature